Cas no 1197294-66-8 (tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate
• CAS No: 1197294-66-8
• MF: C₁₂H₁₈BrN₃O₂S
• MW: 348.259220600128
• MDL: MFCD13193152
• CID: 2094389
• PubChem ID: 58181313
• Update Time: 2025-05-21

tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-bromothiazol-2-yl)piperazine-1-carboxylate
• tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate
• tert-butyl4-(4-bromothiazol-2-yl)piperazine-1-carboxylate
• PJTYRYGVZASDJM-UHFFFAOYSA-N
• 2-(4-BOC-Piperazino)-4-bromothiazole
• AB0087991
• tert-Butyl 4-(4-bromothiazol-2-yl)piperazine-1-carboxylate, AldrichCPR
• 1-Piperazinecarboxylic acid,
• AKOS024573824
• CS-0048260
• FD9066
• SCHEMBL2070545
• 1-Piperazinecarboxylic acid, 4-(4-bromo-2-thiazolyl)-, 1,1-dimethylethyl ester
• PB48644
• F9995-2526
• SY098024
• DB-110391
• MFCD13193152
• 4-Bromo-2-(4-Boc-1-piperazinyl)thiazole
• 1197294-66-8
• AS-49323
• EN300-237611

• MDL： MFCD13193152
• Inchi： 1S/C12H18BrN3O2S/c1-12(2,3)18-11(17)16-6-4-15(5-7-16)10-14-9(13)8-19-10/h8H,4-7H2,1-3H3
• InChI Key： PJTYRYGVZASDJM-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 347.03000
• Monoisotopic Mass: 347.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 3.1

Experimental Properties

• PSA: 73.91000
• LogP: 2.96560

Additional information on tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate (CAS No. 1197294-66-8)

tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate (CAS No. 1197294-66-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. With its unique structural features, this compound has gained significant attention in the development of novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry. Its molecular formula and intricate architecture make it a valuable intermediate for synthesizing biologically active molecules.

The compound belongs to the class of piperazine derivatives, which are known for their versatility in drug design. The presence of a bromothiazole moiety enhances its reactivity, allowing it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks often found in modern pharmaceuticals. Researchers frequently explore tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate as a building block for kinase inhibitors and GPCR-targeted drugs, addressing conditions like cancer and neurological disorders.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate has surged, driven by advancements in precision medicine and personalized therapies. The compound's CAS No. 1197294-66-8 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis workflows. Its stability under standard laboratory conditions and compatibility with diverse reaction conditions further bolster its utility.

From a synthetic perspective, the tert-butyl carbamate group in this molecule serves as a protective group, enabling selective functionalization of the piperazine ring. This feature is particularly valuable in multi-step syntheses, where chemoselectivity is crucial. Additionally, the 4-bromothiazole segment offers a handle for further derivatization via palladium-catalyzed reactions, a hot topic in contemporary green chemistry research aiming to reduce waste and improve atom economy.

The compound's role extends to material science, where its heterocyclic core contributes to the development of organic electronic materials. With growing interest in sustainable technologies, researchers are investigating such brominated heterocycles for applications in OLEDs and photovoltaic devices. This interdisciplinary appeal makes tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate a compound of interest beyond traditional pharmaceutical applications.

Quality control of CAS No. 1197294-66-8 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development purposes. As regulatory standards in drug development become more rigorous, the availability of well-characterized intermediates like this compound becomes increasingly critical.

Market trends indicate steady growth in the fine chemicals sector, with particular emphasis on custom synthesis and contract research services. The unique structural attributes of tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate position it as a sought-after material for companies specializing in small molecule APIs and pharmaceutical intermediates. Its synthesis and applications continue to be subjects of patent filings and scientific publications, reflecting ongoing innovation in this space.

For researchers working with this compound, proper storage conditions (typically cool and dry environments) and handling protocols are essential to maintain its integrity. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be observed when handling any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance for safe usage in various research scenarios.

Future research directions for tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)piperazine-1-carboxylate may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development - two rapidly evolving areas in drug discovery. As the scientific community continues to address global health challenges, versatile building blocks like this compound will remain invaluable tools for medicinal chemists and researchers worldwide.